Cas no 379241-54-0 (methyl 2-2-(morpholin-4-yl)acetamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate)

• Product Name: methyl 2-2-(morpholin-4-yl)acetamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• CAS No: 379241-54-0
• MF: C₁₇H₂₄N₂O₄S
• MW: 352.448463439941
• CID: 5842722
• PubChem ID: 2239010
• Update Time: 2025-10-22

methyl 2-2-(morpholin-4-yl)acetamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-morpholinoacetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 5,6,7,8-tetrahydro-2-[[2-(4-morpholinyl)acetyl]amino]-, methyl ester
• F1174-2938
• Z46180381
• 379241-54-0
• methyl 2-[(2-morpholin-4-ylacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• AKOS000811875
• METHYL 2-[2-(MORPHOLIN-4-YL)ACETAMIDO]-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXYLATE
• methyl 2-2-(morpholin-4-yl)acetamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate

• Inchi： 1S/C17H24N2O4S/c1-22-17(21)15-12-5-3-2-4-6-13(12)24-16(15)18-14(20)11-19-7-9-23-10-8-19/h2-11H2,1H3,(H,18,20)
• InChI Key： IIZOPRNUNYVVMM-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(OC)=O)=C(NC(CN1CCOCC1)=O)S2

Computed Properties

• Exact Mass: 352.14567842g/mol
• Monoisotopic Mass: 352.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 96.1Ų

Additional information on methyl 2-2-(morpholin-4-yl)acetamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate

Methyl 2-(Morpholin-4-yl)Acetamido-4H,5H,6H,7H,8H-Cycloheptabthiophene-3-Carboxylate: A Comprehensive Overview

The compound Methyl 2-(Morpholin-4-yl)Acetamido-4H,5H,6H,7H,8H-Cycloheptabthiophene-3-Carboxylate (CAS No. 379241-54-0) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of cycloheptabthiophenes, which are polycyclic aromatic compounds containing sulfur atoms in their structure. The presence of the morpholin-4-yl group and the acetamido functional group adds unique chemical properties to this molecule, making it a subject of interest in various fields of research and industry.

Recent studies have highlighted the significance of cycloheptabthiophene derivatives in materials science, particularly in the development of advanced electronic materials. The sulfur atoms in the ring system contribute to the molecule's electronic properties, making it a promising candidate for applications in organic electronics. For instance, researchers have explored the use of similar compounds in the creation of flexible electronics and advanced display technologies due to their excellent charge transport properties.

The morpholin-4-yl group attached to this compound plays a crucial role in modulating its chemical reactivity and stability. Morpholine is a heterocyclic amine known for its ability to act as a stabilizing agent in various chemical reactions. In this compound, the morpholin-4-yl group enhances the molecule's solubility in organic solvents, which is a critical factor for its application in solution-based fabrication processes such as spin-coating and inkjet printing.

The acetamido functional group further enhances the versatility of this compound by introducing nucleophilic sites that can participate in various chemical reactions. This makes it an attractive building block for synthesizing more complex molecules with tailored properties. Recent advancements in medicinal chemistry have also explored the potential of such compounds as drug delivery agents due to their ability to interact with biological systems without causing significant toxicity.

From a synthetic perspective, the preparation of Methyl 2-(Morpholin-4-yl)Acetamido-Cycloheptabthiophene involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The synthesis typically begins with the preparation of cycloheptabthiophene derivatives through sulfur atom incorporation techniques. Subsequent steps involve functionalization with morpholine and acetamide groups using nucleophilic substitution or coupling reactions.

One of the most exciting developments related to this compound is its potential application in optoelectronic devices. Researchers have demonstrated that similar cycloheptabthiophene derivatives exhibit strong fluorescence properties under UV light, making them suitable for use in light-emitting diodes (LEDs) and photovoltaic cells. The incorporation of the morpholin-4-yl and acetamido groups further fine-tunes these optical properties, enabling the creation of devices with higher efficiency and stability.

In addition to its electronic applications, this compound has shown promise in biomedical research. Its ability to interact with biological molecules such as proteins and DNA has led to investigations into its potential use as a diagnostic agent or therapeutic drug carrier. Recent studies have focused on optimizing its biocompatibility and bioavailability to enhance its suitability for medical applications.

The study of Methyl 2-(Morpholin-4-yl)Acetamido-Cycloheptabthiophene also contributes to our understanding of sulfur-containing heterocycles in organic chemistry. By examining its reactivity and stability under various conditions, researchers can gain insights into designing new molecules with improved performance characteristics. This compound serves as a valuable model for exploring novel synthetic pathways and reaction mechanisms involving polycyclic aromatic systems.

Looking ahead, the continued exploration of this compound's properties is expected to unlock new opportunities across multiple disciplines. Its unique combination of electronic functionality and chemical versatility positions it as a key player in the development of next-generation materials for electronics, photonics, and biomedicine.